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2-(Cyclopropylamino)ethanol is a chemical compound with a structural moti—an N-
substituted ethanolamine—that suggests its potential utility as a building block in the synthesis
of more complex molecules within the pharmaceutical and agrochemical industries. As with any
novel or sparsely studied chemical, establishing a robust safety and handling profile is not
merely a regulatory formality but a cornerstone of responsible research and development. The
Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides the
universal framework for this critical task.

This guide provides an in-depth GHS hazard classification for 2-(Cyclopropylamino)ethanol.
Due to the absence of comprehensive, publicly available experimental data for this specific
molecule, this assessment employs a scientifically rigorous read-across methodology. This
approach leverages data from structurally similar chemicals to predict the toxicological and
hazardous properties of the target compound. The primary analogues selected for this analysis
are 2-(Methylamino)ethanol (CAS 109-83-1) and 2-(Cyclohexylamino)ethanol (CAS 2842-38-
8), which share the core ethanolamine functionality and represent relevant N-alkyl
substitutions. This document is intended for researchers, chemists, and safety professionals,
providing not only a final classification but also the scientific rationale and experimental context
behind each hazard determination.
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Part 1: Physicochemical Properties and Physical
Hazard Analysis

The physical state and chemical properties of a substance are foundational to its hazard
profile, particularly concerning physical hazards like flammability.

While experimental data for 2-(Cyclopropylamino)ethanol is not readily available, its structure
as a secondary amino alcohol allows for reliable prediction. It is expected to be a liquid at room
temperature with a relatively high boiling point (likely >150°C) due to hydrogen bonding
capabilities from both the hydroxyl (-OH) and amine (-NH) groups. The presence of the amine
group will render aqueous solutions alkaline (basic).

Flammability Assessment: Based on analogues like 2-(Methylamino)ethanol, which has a flash
point of 74 °C, 2-(Cyclopropylamino)ethanol is not expected to be highly flammabile.
However, it will likely be a combustible liquid.

Hazard Class GHS Category Rationale & Evidence

The predicted flash point is
likely to be above 60 °C but
not more than 93 °C. The
Flammable Liquids Category 4 analogue 2-
(Methylamino)ethanol is
classified as a Flammable

Liquid, Category 4.

Part 2: Health Hazard Assessment - A Read-Across
Approach

The primary health hazards associated with N-substituted ethanolamines stem from their
alkalinity and systemic effects. The following sections detail the GHS classification for each
health endpoint, citing data from structural analogues.

Acute Toxicity
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Acute toxicity assesses the adverse effects occurring after a single dose of the substance. Data
from analogues suggest moderate toxicity via oral and dermal routes.

Basis for Classification

Route GHS Category
(Analogue Data)
2-(Cyclohexylamino)ethanol:
Oral Category 4 )
Harmful if swallowed[1].
2-(Methylamino)ethanol:
Dermal Category 4 ) ) )
Harmful in contact with skin[2].
Insufficient data for
) o classification. Vapors may
Inhalation No Classification

cause respiratory irritation (see
STOT-SE).

Skin Corrosion / Irritation

The presence of the amine group makes the molecule alkaline, which is the primary driver of its
corrosive potential. This is a significant and well-documented hazard for this chemical class.

» Causality: Alkaline substances like amines can cause liquefactive necrosis by saponifying
fats and extracting lipids from the cell membranes of the skin, leading to deep and
penetrating tissue damage.

e Evidence from Analogues: Both 2-(Methylamino)ethanol and 2-(Cyclohexylamino)ethanol are
classified as causing severe skin burns[1][2]. Safety data for 2,2'-(cyclohexylimino)bisethanol
also indicates it causes severe skin burns and eye damage[3]. Therefore, a classification of
Category 1B is warranted.

Final Classification: Skin Corrosion - Category 1B

Serious Eye Damage / Irritation

According to GHS principles, any substance classified as corrosive to the skin is automatically
classified as causing serious eye damage (Category 1) without further testing. The mechanism
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of injury is the same as for skin but occurs more rapidly and severely in the sensitive tissues of

the eye.

Evidence from Analogues: Studies on similar chemicals confirm severe and often irreversible
eye damage. For example, 2,2'-(butylimino)bis-ethanol caused severe, irreversible damage
to corneal tissue in rabbit eye studies. 2-(Cyclohexylamino)ethanol is classified as causing
serious eye damage[1].

Final Classification: Serious Eye Damage - Category 1

Specific Target Organ Toxicity - Single Exposure (STOT-
SE)

Volatile amines are known to be irritants to the respiratory tract upon inhalation.

Evidence from Analogues: 2-(Methylamino)ethanol is classified with the hazard statement
"May cause respiratory irritation"[2]. This aligns with the expected properties of a volatile,
alkaline substance.

Final Classification: STOT-SE - Category 3 (Respiratory Irritation)

Other Health Endpoints

Respiratory or Skin Sensitization: There is currently insufficient data on 2-
(Cyclopropylamino)ethanol or its close analogues to classify it as a skin or respiratory
sensitizer. Standard practice dictates handling it with caution to prevent sensitization until
data becomes available.

Germ Cell Mutagenicity: Based on studies of related ethanolamines, the substance is not
expected to be mutagenic[4][5].

Carcinogenicity: There is no data to suggest carcinogenic potential. The molecular structure
does not contain common structural alerts for carcinogenicity.

Reproductive Toxicity: While ethanol itself is under evaluation for reproductive toxicity, there
is insufficient data on N-substituted ethanolamines like the target compound to warrant a
classification[6][7].

© 2026 BenchChem. All rights reserved. 4 /14 Tech Support


https://www.echemi.com/sds/n-cyclohexylethanolamine-pid_Seven19719.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/471445?userType=undefined
https://www.benchchem.com/product/b1357452/docs?utm_src=pdf-body#introduction-proactive-hazard-assessment-for-a-novel-substance
https://www.benchchem.com/product/b1357452/docs?utm_src=pdf-body#introduction-proactive-hazard-assessment-for-a-novel-substance
https://series.publisso.de/sites/default/files/documents/series/mak/dam/Vol2019/Iss4/Alt110/mb280730e6519_w.pdf
https://www.industrialchemicals.gov.au/sites/default/files/STD1709%20Public%20Report%20PDF.pdf
https://www.vci.de/ergaenzende-downloads/ethanol-vci-position-english-030524.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9978451/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357452?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Specific Target Organ Toxicity - Repeated Exposure (STOT-RE): Some analogues, such as
2-(Methylamino)ethanol, may cause damage to organs through prolonged or repeated
exposure[2]. However, without more specific data directly relevant to the cyclopropyl
derivative, a definitive classification is not made at this time but remains an area for caution.

o Aspiration Hazard: The predicted viscosity and surface tension do not suggest an aspiration
hazard.

Part 3: Environmental Hazard Assessment

Based on data for 2-(Methylamino)ethanol, the substance is expected to be harmful to aquatic
life[2].

Final Classification: Hazardous to the Aquatic Environment, Acute Hazard - Category 3

Part 4: Final GHS Classification and Labelling
Summary

This section consolidates the findings into the final GHS classification for 2-
(Cyclopropylamino)ethanol.

Signal Word:Danger
Pictograms:

Hazard Statements (H-Statements):

H227: Combustible liquid.

H302 + H312: Harmful if swallowed or in contact with skin.

H314: Causes severe skin burns and eye damage.

H335: May cause respiratory irritation.

H402: Harmful to aquatic life.

Precautionary Statements (P-Statements):
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o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER or doctor.

Part 5: Visualization of the Classification Workflow

The following diagrams illustrate the logical processes underpinning this GHS hazard
assessment.

Phase 2: Hazard Assessment

Click to download full resolution via product page

Caption: Workflow for GHS classification using a read-across approach.
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Caption: Decision logic for Skin Corrosion/Irritation classification.
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Part 6: Notional Experimental Protocols

To generate definitive data for 2-(Cyclopropylamino)ethanol, standardized OECD test
guidelines would be followed. Below are summaries of the essential protocols.

Protocol 1: Acute Dermal Corrosion/irritation (Based on
OECD TG 404)

o Objective: To determine the potential of 2-(Cyclopropylamino)ethanol to produce
irreversible (corrosion) or reversible (irritation) skin damage.

e Principle: The substance is applied to the skin of a single animal in a sequential manner. The
response (or lack thereof) after set exposure periods determines the classification and
whether further testing is needed.

o Methodology:
o Animal Model: A single, healthy young adult albino rabbit is used for the initial test.

o Preparation: Approximately 24 hours before the test, the fur on the animal's back is clipped
free of hair.

o Application: A 0.5 mL (for liquid) sample of the test substance is applied to a small area of
skin (approx. 6 cm?) under a gauze patch.

o Sequential Exposure:

» The first patch is applied for 3 minutes. If no corrosive effect is observed, a second
patch is applied to a different site for 1 hour.

» |f no corrosion is observed after 1 hour, a third patch is applied to yet another site for 4
hours.

o Observation: After each exposure period, the patch is removed, and the skin is washed.
The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours post-removal. The presence of deep tissue injury (ulceration, bleeding,
necrosis) indicates corrosion.
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o Validation & Interpretation: The presence of corrosion at any step terminates the test and
classifies the substance. For this chemical class, corrosion is expected, likely within the 1-
hour or 4-hour window, leading to a Skin Corrosion 1B or 1C classification.

Protocol 2: Acute Oral Toxicity - Fixed Dose Procedure
(Based on OECD TG 420)

» Objective: To determine the GHS acute oral toxicity category based on observed toxicity,
rather than a precise LD50 value.

e Principle: Groups of animals of a single sex (typically females) are dosed at one of four fixed
dose levels (5, 50, 300, or 2000 mg/kg body weight). The outcome determines if a higher or
lower dose is tested, ultimately assigning a classification category.

» Methodology:

o

Animal Model: Healthy, young adult nulliparous, non-pregnant female rats.

o

Dose Administration: The test substance is administered by oral gavage. Based on
analogue data, a starting dose of 300 mg/kg would be scientifically justified.

o

Sighting Study (Optional but Recommended): A single animal is dosed at the starting level.

[¢]

Main Study:
» If the sighting study animal survives, four more animals are dosed at the same level.

= |f 2 or more animals die, the substance is classified in the corresponding category (e.g.,
Category 4 for the 300 mg/kg dose level).

» |f only one animal dies, or all survive with clear signs of toxicity, no further testing is
needed, and the substance is classified in the next higher GHS category (e.g., Category
4).

= [f all animals survive without clear toxicity, a higher dose (2000 mg/kg) would be tested.
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o Observation: Animals are observed for 14 days for signs of toxicity, including changes in
skin, fur, eyes, respiration, autonomic (e.g., salivation), and central nervous system
effects, as well as body weight changes.

o Validation: This protocol is self-validating through its sequential steps. For this chemical,
the expected outcome at the 300 mg/kg level would be signs of toxicity, leading to a Acute
Toxicity (Oral) Category 4 classification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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